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Compound of Interest

Compound Name: 1,2,3-Trichlorobenzene

Cat. No.: B084244 Get Quote

An In-depth Technical Guide to the Physical State and Appearance of 1,2,3-Trichlorobenzene
at STP

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and appearance

of 1,2,3-trichlorobenzene at Standard Temperature and Pressure (STP), defined as 0°C

(273.15 K) and 1 atm. The information is compiled from various scientific sources to ensure

accuracy and relevance for research and development applications.

Physical State and Appearance
At Standard Temperature and Pressure (STP), 1,2,3-trichlorobenzene is a white solid.[1] Its

appearance is consistently described as white crystals or a crystalline solid.[1][2][3] The

compound also possesses a characteristic sharp, aromatic odor, often referred to as a

chlorobenzene-like odor.[1]

The determination of its physical state at STP is primarily based on its melting point, which is

significantly above 0°C.

Quantitative Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1,2,3-
trichlorobenzene.
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Property Value Units References

Molecular Formula C₆H₃Cl₃ - [2][3][4]

Molecular Weight 181.45 g/mol [2][3][5]

Melting Point 51-53 °C [3][5]

53 °C [6]

53.5 °C [2][4]

63-64 °C [1]

Boiling Point 218-219 °C [3][5]

218.5 °C [1][2][4]

Density 1.45 g/cm³ [2]

1.69 g/cm³ (at 25°C) [7][8]

Solubility in Water Insoluble - [1][8]

Vapor Pressure 0.07 mmHg (at 25°C)

1 mmHg (at 40°C) [8]

Experimental Protocols
While the specific experimental standards used for the cited data are not explicitly detailed in

the search results, the determination of the physical state of a chemical substance like 1,2,3-
trichlorobenzene at STP generally follows a standard logical protocol.

Methodology for Determining Physical State at STP:

Sample Procurement and Preparation: A pure sample of 1,2,3-trichlorobenzene is obtained.

For melting point determination, the solid sample is typically dried to remove any residual

solvent.

Melting Point Determination:

A small, representative sample of the crystalline solid is placed in a capillary tube.
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The capillary tube is inserted into a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded. This range is reported as the melting point.

Comparison with Standard Temperature:

The determined melting point is compared to the standard temperature of 0°C (273.15 K).

If the melting point is above 0°C, the substance is a solid at STP.

If the melting point is below 0°C and the boiling point is above 0°C, the substance is a

liquid at STP.

If the boiling point is below 0°C, the substance is a gas at STP.

Visual and Olfactory Observation:

The color and form of the substance at ambient temperature (which is typically close to but

not exactly STP) are visually inspected and recorded. For 1,2,3-trichlorobenzene, this

would be its white crystalline appearance.

Any characteristic odor is noted by carefully wafting the vapors towards the nose.

Logical Workflow for Physical State Determination
The following diagram illustrates the logical workflow for determining the physical state of a

substance at STP, using 1,2,3-trichlorobenzene as an example.
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Determination of Physical State at STP for 1,2,3-Trichlorobenzene

Obtain Pure Sample of
1,2,3-Trichlorobenzene

Determine Melting Point (MP)
and Boiling Point (BP)

Compare MP and BP to
Standard Temperature (0°C)

Is MP > 0°C?

Solid at STP

Yes (MP ≈ 53°C)

Is BP > 0°C?

No

Liquid at STP

Yes

Gas at STP

No
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Caption: Logical workflow for determining the physical state of a substance at STP.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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